Cas no 922736-48-9 (Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-ethylphenyl)-2,5-dimethyl-)

Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-ethylphenyl)-2,5-dimethyl- structure
922736-48-9 structure
Product Name:Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-ethylphenyl)-2,5-dimethyl-
CAS No:922736-48-9
MF:C16H18N4
MW:266.340922832489
CID:739208
PubChem ID:71446130
Update Time:2025-04-19

Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-ethylphenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-ethylphenyl)-2,5-dimethyl-
    • 6-(4-ethylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
    • 922736-48-9
    • DTXSID80854629
    • Inchi: 1S/C16H18N4/c1-4-12-5-7-13(8-6-12)15-11(3)18-14-9-10(2)19-20(14)16(15)17/h5-9H,4,17H2,1-3H3
    • InChI Key: YHSCGSOPSCFJCW-UHFFFAOYSA-N
    • SMILES: N12C(=CC(C)=N1)N=C(C)C(C1C=CC(CC)=CC=1)=C2N

Computed Properties

  • Exact Mass: 266.153146591g/mol
  • Monoisotopic Mass: 266.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 56.2Ų
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